Cas no 2703746-16-9 ((2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride)
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride Chemical and Physical Properties
Names and Identifiers
-
- (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride
-
- MDL: MFCD34602306
- Inchi: 1S/C10H13NO3.ClH/c1-6(9(11)10(13)14)7-2-4-8(12)5-3-7;/h2-6,9,12H,11H2,1H3,(H,13,14);1H/t6-,9+;/m1./s1
- InChI Key: NODPAJNURVSDGE-VNUWRVCDSA-N
- SMILES: C1=CC(O)=CC=C1[C@@H](C)[C@H](N)C(=O)O.Cl
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | Y1126846-100mg |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 100mg |
$665 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126846-250mg |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 250mg |
$1115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126846-500mg |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 500mg |
$1990 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126846-1g |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 1g |
$2975 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126846-5g |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 5g |
$11115 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126846-50mg |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 50mg |
$455 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1126846-50mg |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 50mg |
$455 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1126846-1g |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 1g |
$2975 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1126846-250mg |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 250mg |
$1115 | 2025-02-25 | |
| eNovation Chemicals LLC | Y1126846-5g |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride |
2703746-16-9 | 95% | 5g |
$11115 | 2025-02-25 |
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride Related Literature
-
Andrew P. Abbott,Robert C. Harris,Karl S. Ryder,I-Wen Sun Phys. Chem. Chem. Phys., 2014,16, 14675-14681
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
Additional information on (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride
Introduction to (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride (CAS No. 2703746-16-9)
(2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride, with the CAS number 2703746-16-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of amino acids and exhibits unique structural and chemical properties that make it a promising candidate for various biological and medicinal applications.
The< strong> stereochemistry of this compound, specifically the (2S,3R) configuration, plays a crucial role in determining its biological activity. The precise arrangement of atoms in three-dimensional space can significantly influence how the molecule interacts with biological targets, such as enzymes and receptors. This stereochemical specificity is a key consideration in drug design, as it can enhance efficacy while minimizing side effects.
In recent years, there has been growing interest in< strong> amino acid derivatives due to their potential therapeutic benefits. (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride is no exception and has been studied for its potential role in various pharmacological pathways. One of the most compelling areas of research involves its application in< strong> neuroprotective therapies. Studies suggest that this compound may have neurotrophic effects, which could be beneficial in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
The< strong> hydroxyphenyl moiety present in the molecular structure of this compound is particularly noteworthy. This functional group is known for its ability to participate in hydrogen bonding and other interactions with biological molecules. These interactions can be leveraged to design molecules that have enhanced binding affinity and selectivity for specific targets. For instance, the< strong> hydroxyphenyl group may interact with certain enzymes or receptors in a way that modulates their activity, leading to therapeutic effects.
Recent advancements in< strong> computational chemistry have allowed researchers to more accurately predict the biological activity of compounds like (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride. By utilizing sophisticated modeling techniques, scientists can simulate how this compound might behave within a biological system. These simulations can help identify potential lead compounds for further development and optimization. Such computational approaches are particularly valuable in reducing the time and cost associated with traditional drug discovery methods.
The< strong> hydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for various applications in pharmaceutical formulations. Solubility is a critical factor in drug development, as it affects how well a drug can be absorbed and distributed within the body. The hydrochloride salt form also improves the compound's shelf life, ensuring that it remains effective over longer periods.
In clinical settings, (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride has been investigated for its potential role in< strong> anti-inflammatory treatments. Chronic inflammation is a hallmark of many diseases, including autoimmune disorders and metabolic syndromes. By modulating inflammatory pathways, this compound may help alleviate symptoms associated with these conditions. Preliminary studies have shown promising results in animal models, suggesting that it could be a valuable addition to therapeutic strategies.
The synthesis of< strong> enantiomerically pure compounds like (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride is a challenging but essential task in pharmaceutical chemistry. Enantiomers are molecules that are mirror images of each other but differ in their spatial arrangement. While they may have similar chemical properties, their biological activities can vary significantly. Ensuring enantiomeric purity is crucial to achieving the desired therapeutic effects while avoiding unwanted side reactions.
The< strong> pharmaceutical industry continues to invest heavily in research aimed at developing novel therapeutic agents. Compounds like (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride represent a significant step forward in this endeavor. By leveraging advances in synthetic chemistry and biotechnology, scientists are able to create molecules with tailored properties that address unmet medical needs.
The< strong> future prospects for this compound are bright, with ongoing research exploring its potential applications in various therapeutic areas. As our understanding of biological systems continues to grow, new opportunities will arise to harness the unique properties of (2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride for treating complex diseases.
2703746-16-9 ((2S,3R)-2-Amino-3-(4-hydroxy-phenyl)-butyric acid hydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)